Cas no 2285-26-9 (1H-Indazole-6-carboxylic acid, 5-fluoro-, ethyl ester)

• Product Name: 1H-Indazole-6-carboxylic acid, 5-fluoro-, ethyl ester
• CAS No: 2285-26-9
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 2679183
• Update Time: 2023-08-06

1H-Indazole-6-carboxylic acid, 5-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-6-carboxylic acid, 5-fluoro-, ethyl ester

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)7-4-9-6(3-8(7)11)5-12-13-9/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： GDHYRBUNHUGRDU-UHFFFAOYSA-N
• SMILES： FC1=CC2C=NNC=2C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 55